Marine natural products
Natural Product Reports Pub Date: 2007-01-11 DOI: 10.1039/B603047P
Abstract
Covering: 2005. Previous review: Nat. Prod. Rep., 2006, 23, 26
This review covers the literature published in 2005 for marine natural products, with 704 citations (493 for the period January to December 2005) referring to compounds isolated from marine microorganisms and phytoplankton, green algae, brown algae, red algae, sponges, coelenterates, bryozoans, molluscs, tunicates and echinoderms. The emphasis is on new compounds (812 for 2005), together with their relevant biological activities, source organisms and country of origin. Biosynthetic studies, first syntheses, and syntheses that lead to the revision of structures or stereochemistries, have been included.
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